Cas no 2089246-45-5 ((1S)-1-(azetidin-3-yl)ethan-1-ol)

(1S)-1-(Azetidin-3-yl)ethan-1-ol is a chiral azetidine derivative featuring a hydroxyl group at the benzylic position, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. Its stereospecific (S)-configuration ensures high enantioselectivity in asymmetric synthesis, particularly for bioactive molecule development. The azetidine ring confers rigidity and metabolic stability, enhancing its utility in drug design. This compound is often employed in the preparation of β-adrenergic receptor agonists, enzyme inhibitors, and other therapeutic agents. Its well-defined structure and functional group compatibility facilitate efficient derivatization, supporting diverse synthetic applications. High purity and consistent quality are critical for reproducible results in research and industrial-scale processes.
(1S)-1-(azetidin-3-yl)ethan-1-ol structure
2089246-45-5 structure
Product Name:(1S)-1-(azetidin-3-yl)ethan-1-ol
CAS No:2089246-45-5
MF:C5H11NO
MW:101.146941423416
MDL:MFCD30537746
CID:5105339
PubChem ID:96732106
Update Time:2025-06-07

(1S)-1-(azetidin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Azetidinemethanol, α-methyl-, (αS)-
    • (1S)-1-(azetidin-3-yl)ethan-1-ol
    • MDL: MFCD30537746
    • Inchi: 1S/C5H11NO/c1-4(7)5-2-6-3-5/h4-7H,2-3H2,1H3/t4-/m0/s1
    • InChI Key: LNJUGVDXQRKCSZ-BYPYZUCNSA-N
    • SMILES: [C@H](C1CNC1)(O)C

(1S)-1-(azetidin-3-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-342538-0.05g
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$864.0 2023-09-03
Enamine
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Enamine
EN300-342538-0.5g
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Enamine
EN300-342538-1.0g
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$0.0 2023-06-07
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Enamine
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